4-(3-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4Z)-4-[(3-ethoxy-4-hydroxyphenyl)methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C19H18N2O3/c1-3-24-18-12-14(9-10-17(18)22)11-16-13(2)20-21(19(16)23)15-7-5-4-6-8-15/h4-12,22H,3H2,1-2H3/b16-11-
• InChI Key: DCKIRNZLXPEESL-WJDWOHSUSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=NN(C2=O)C3=CC=CC=C3)C)O
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 4-(3-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one typically involves the condensation reaction between an aldehyde and an amino-pyrazolone derivative. For example, a novel compound was prepared via condensation of 2-hydroxy-4-pentadecylbenzaldehyde with 4-amino-1,2-dihydro-2,3-dimethyl-1-phenylpyrazol-5-one in ethanol/acetic acid under reflux, highlighting a method that could be similar to the synthesis of the target compound (Naganagowda & Petsom, 2012).

Molecular Structure Analysis

The structural characterization of similar compounds involves various spectroscopic techniques. For instance, the crystal structure of a related Schiff base was determined by X-ray crystallography, revealing a monoclinic system and space group, along with intermolecular hydrogen bonding forming chain structures (Zhu & Qiu, 2011).

Scientific Research Applications

Synthesis and Derivative Formation

• The compound 4-(3-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been utilized in synthesizing various pyrazolopyrazole derivatives. These derivatives are characterized by techniques such as FT-IR, 1H-NMR, 13C-NMR, and mass spectra, and have shown good yields in their formation (Abou-Zied & El-Mansory, 2014).

Chemical Structure Analysis

• Studies have focused on determining the structure of similar compounds, assigning them based on elemental analysis and spectral data. This is vital for understanding the chemical nature and potential applications of these compounds (Naganagowda & Petsom, 2012).

Catalysis and Reaction Mechanisms

• Catalytic processes involving similar compounds have been explored, such as the synthesis of chromeno[4,3-c]pyrazoles using specific catalysts. These processes demonstrate the compound's utility in facilitating complex chemical reactions (Reddy & Nagaraj, 2008).

Bioactivity and Medicinal Chemistry

• The compound and its derivatives have been investigated for their bioactivity, including cytotoxicity and potential as enzyme inhibitors. This suggests its relevance in medicinal chemistry and drug discovery (Gul et al., 2016).

Material Science and Lubrication

• Research into the synthesis of derivatives of similar compounds has shown applications in material science, particularly as additives for lubricating oils. These derivatives exhibit properties like corrosion inhibition, making them useful in industrial applications (Salih & Al-Messri, 2022).

Safety and Hazards

The safety data sheet for a similar compound, “3-Ethoxy-4-hydroxybenzaldehyde”, indicates that it is harmful if swallowed and causes serious eye irritation. It is recommended for use as laboratory chemicals and is advised against food, drug, pesticide, or biocidal product use.